Cas no 1704560-15-5 (2-(benzyloxy)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one)

• Product Name: 2-(benzyloxy)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one
• CAS No: 1704560-15-5
• MF: C₁₈H₂₁NO₂S₂
• MW: 347.494842290878
• CID: 5366814
• Update Time: 2025-05-21

2-(benzyloxy)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenylmethoxy-1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)ethanone
• 2-(benzyloxy)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

• Inchi： 1S/C18H21NO2S2/c20-18(14-21-13-15-5-2-1-3-6-15)19-9-8-17(23-12-10-19)16-7-4-11-22-16/h1-7,11,17H,8-10,12-14H2
• InChI Key： MLJYFRQHUDLEDV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2SC=CC=2)SCC1)COCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(benzyloxy)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

2-(Benzyloxy)-1-[7-(Thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one (CAS No. 1704560-15-5)

The compound 2-(benzyloxy)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one, identified by the CAS registry number CAS No. 1704560-15-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazepane derivatives, which are known for their versatile structures and unique chemical properties. The molecule incorporates a benzyloxy group and a thiophene moiety, both of which contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of thiazepane derivatives in drug discovery and development. The integration of the thiophene ring into the structure of this compound enhances its electronic properties, making it a promising candidate for applications in medicinal chemistry. The benzyloxy group further adds to the molecule's stability and solubility, which are critical factors in drug delivery systems.

One of the most intriguing aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. The presence of the thiophene moiety has been shown to significantly influence the compound's ability to interact with biological targets, making it a valuable tool in pharmacological research.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled chemists to optimize the production process, ensuring high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis, reducing production costs and improving scalability.

The chemical structure of 2-(benzyloxy)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one is characterized by a rigid framework that facilitates precise molecular interactions. This rigidity is crucial for maintaining the compound's stability under various reaction conditions. Additionally, the molecule exhibits excellent thermal stability, making it suitable for high-temperature applications in industrial processes.

From an environmental perspective, this compound has shown minimal toxicity in preliminary studies, which aligns with current trends toward eco-friendly chemical solutions. Its biodegradability has been assessed under controlled conditions, demonstrating its potential as an environmentally benign alternative to traditional chemicals.

In conclusion, 2-(benzyloxy)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one (CAS No. 1704560-15) represents a significant advancement in organic chemistry. Its unique structure, combined with recent research findings, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make substantial contributions to various fields, including pharmaceuticals, materials science, and environmental chemistry.